

Anticancer agent 215 protocol for cell culture studies

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Anticancer agent 215

Cat. No.: B15586424

[Get Quote](#)

Information Regarding "Anticancer Agent 215"

Extensive research has revealed that a specific compound designated as "**Anticancer Agent 215**" is not uniquely identified in publicly available scientific literature. The numeral "215" appears in various contexts within cancer research, leading to ambiguity. To provide accurate and detailed application notes and protocols as requested, a more specific name of the anticancer agent is required.

The search for "**Anticancer Agent 215**" yielded several different compounds and studies where "215" is part of a name or identifier, but does not refer to a single, specific molecule. These include:

- ABP 215: A biosimilar of bevacizumab (Avastin®). This agent is a humanized monoclonal antibody that targets Vascular Endothelial Growth Factor (VEGF), thereby inhibiting angiogenesis.[1] Its mechanism of action is to prevent VEGF from binding to its receptors on vascular endothelial cells, which in turn inhibits the formation of new blood vessels that tumors need to grow.[1]
- HRX-215: An orally available inhibitor of Mitogen-Activated Protein Kinase Kinase 4 (MKK4). This agent is being investigated for its role in liver regeneration.[2]

- PREDOSTAR/ET22-215: This is an identifier for a Phase II clinical trial investigating the use of dostarlimab to prevent second primary cancers in patients who have been cured of a primary cancer.[3]
- References in Literature: In some scientific articles, "[4]" is used as a citation number pointing to another research paper and does not represent the name of an anticancer agent itself.[5][6]

Due to the lack of a defined "**Anticancer Agent 215**," it is not possible to generate the requested detailed application notes, protocols, data tables, and signaling pathway diagrams. The development of such materials is contingent on the availability of specific information regarding the agent's mechanism of action, its effects on cellular pathways, and published data from cell culture studies.

If you can provide the specific name of the anticancer agent of interest, I would be pleased to generate the comprehensive documentation you have requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. accessdata.fda.gov [accessdata.fda.gov]
- 2. drughunter.com [drughunter.com]
- 3. clinicaltrials.eu [clinicaltrials.eu]
- 4. researchgate.net [researchgate.net]
- 5. Depsipeptides Targeting Tumor Cells: Milestones from In Vitro to Clinical Trials [mdpi.com]
- 6. Molecular targeted therapy for anticancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Anticancer agent 215 protocol for cell culture studies]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15586424/docs#anticancer-agent-215-protocol-for-cell-culture-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)